6-Amino-1-[(4-methylcyclohexyl)methyl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
Overview
Description
Scientific Research Applications
Multicomponent Synthesis
A study by Mukhopadhyay et al. (2011) describes a multicomponent synthesis approach involving the aminomethylation of β-dicarbonyl compounds catalyzed by FeCl3, leading to the creation of hexahydropyrimidines and their spiro analogues. This process demonstrates the compound's role in synthesizing substituted hexahydropyrimidines, showcasing high atom economy through the formation of six new covalent bonds in a single reaction (Mukhopadhyay, Rana, & Butcher, 2011).
Supramolecular Chemistry
Fonari et al. (2004) explored the compound's utility in forming novel supramolecular assemblies. By synthesizing pyrimidine derivatives and co-crystallizing them with diaza-18-crown-6, they achieved complex 2D and 3D hydrogen-bonded networks. This study underscores the compound’s significance in developing materials with precise molecular architectures (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).
Novel Organic Syntheses
Research by Mitsumoto & Nitta (2004) on the synthesis of novel 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives highlights the compound's role in organic synthesis. Their study not only presents new synthetic pathways but also explores the photoirradiation oxidation of amines and alcohols, revealing the compound's potential in facilitating unique organic reactions (Mitsumoto & Nitta, 2004).
Antimicrobial Activity
Ghorab et al. (2017) synthesized derivatives carrying the 6-amino-1,3-dimethyluracil moiety to evaluate their antimicrobial properties. Their findings indicated that some synthesized compounds showed significant activity against both Gram-positive and Gram-negative bacteria, highlighting the potential medicinal chemistry applications of the compound (Ghorab, Soliman, Alsaid, & Askar, 2017).
Heterocyclic Compound Synthesis
The work by Shafi et al. (2020) reports on the facile synthesis of tetrahydropyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione analogs via multicomponent reactions (MCRs). This study showcases the compound's versatility in generating heterocyclic compounds, a cornerstone of pharmaceutical and agrochemical industries (Shafi, Chand, Nawaz, Parveen, Munawar, Ishfaq, Sheikh, Maryam, & Saleem, 2020).
properties
IUPAC Name |
6-amino-1-[(4-methylcyclohexyl)methyl]pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N3O2/c1-8-2-4-9(5-3-8)7-15-10(13)6-11(16)14-12(15)17/h6,8-9H,2-5,7,13H2,1H3,(H,14,16,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDUOARIXUBQYDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)CN2C(=CC(=O)NC2=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N3O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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